Cas no 53100-69-9 (2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI))
![2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI) structure](https://www.kuujia.com/scimg/cas/53100-69-9x500.png)
53100-69-9 structure
Product name:2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI)
2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI)
- 4-O-[butyl-bis[[4-(6-methylheptoxy)-4-oxobut-2-enoyl]oxy]stannyl] 1-O-(6-methylheptyl) but-2-enedioate
- triisooctyl 4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxoisocrotonate]
- 4-[(6-methylheptyl)oxy]-4-oxobut-2-enoic acid - butyl-lambda~2~-stannanyl (3:1)
- Triisooctyl 4,4',4''-((butylstannylidyne)tris(oxy))tris(4-oxoisocrotonate)
- 53100-69-9
- EINECS 258-363-8
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- Inchi: InChI=1S/3C12H20O4.C4H9.Sn/c3*1-10(2)6-4-3-5-9-16-12(15)8-7-11(13)14;1-3-4-2;/h3*7-8,10H,3-6,9H2,1-2H3,(H,13,14);1,3-4H2,2H3;/q;;;;+3/p-3
- InChI Key: AVKFSGKWGPDHSV-UHFFFAOYSA-K
- SMILES: CCCC[Sn](OC(=O)C=CC(=O)OCCCCCC(C)C)(OC(=O)C=CC(=O)OCCCCCC(C)C)OC(=O)C=CC(=O)OCCCCCC(C)C
Computed Properties
- Exact Mass: 850.36058
- Monoisotopic Mass: 858.357624
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 53
- Rotatable Bond Count: 36
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 158
- XLogP3: nothing
Experimental Properties
- Boiling Point: 342°Cat760mmHg
- Flash Point: 122.9°C
- PSA: 157.8
- LogP: 8.40020
2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI) Related Literature
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Ping Tong Food Funct., 2020,11, 628-639
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
53100-69-9 (2-Butenoic acid,4,4',4''-[(butylstannylidyne)tris(oxy)]tris[4-oxo-, triisooctyl ester, (Z,Z,Z)-(9CI)) Related Products
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